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Compound of Interest

Compound Name: 2-azido-5-nitropyridine
CAS No.: 69080-06-4
Cat. No.: B6267644
Get Quote
. J

Executive Summary

2-Azido-5-nitropyridine (CAS 56719-66-1) exhibits high physical solubility (>100 mg/mL) in
Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) due to its polar nitro-aromatic
character. However, its behavior in these solvents is governed by a dynamic azide-tetrazole
equilibrium that is heavily influenced by solvent polarity.[1] In DMSO and DMF, the compound
exists predominantly as the fused 6-nitrotetrazolo[1,5-a]pyridine, which acts as a "masked"
azide.

Critical Safety Warning: This compound has a Carbon-to-Nitrogen (C/N) ratio of 1.0, classifying
it as a high-energy explosive. Solubility limits defined in this guide are based on safety
thresholds, not physical saturation points.

Safety Directive: The "Rule of Six" & C/N Ratio

Before attempting dissolution, you must evaluate the explosive potential. 2-Azido-5-
nitropyridine (

) violates standard safety heuristics for organic azides.
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Energetic Assessment

e Formula:
e Molecular Weight: 165.11 g/mol
e C/N Ratio Calculation:
o Standard Safety Threshold: Ratio

is considered stable.

o Result:1.4 is CRITICAL. This molecule is shock-sensitive and potentially explosive.

Maximum Safe Concentration

Do NOT prepare saturated solutions.
e Recommended Limit:

(approx. 82 mg/mL).

¢ Absolute Max (with Blast Shield):

o Storage: Never store solutions for >24 hours. Azides can concentrate in ground glass joints
or upon solvent evaporation, leading to detonation.

Solubility and Azide-Tetrazole Equilibrium

The solubility of 2-azido-5-nitropyridine is not a static property but a dynamic equilibrium
between two tautomers. This equilibrium dictates its reactivity in nucleophilic aromatic

substitution (
) and Click Chemistry (CuAAC).

The Mechanism

In solution, the azido group at the 2-position can cyclize onto the pyridine nitrogen to form a
fused tetrazole ring.
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+ Form A (Open Azide): Reactive species required for Click Chemistry.
e Form B (Fused Tetrazole): Dormant/Stable species.

Solvent Effect:

« DMSO/DMF (Polar Aprotic): The high dielectric constant (

for DMSO) stabilizes the dipolar tetrazole form.

o Result: Equilibrium shifts
toward Tetrazole.
¢ Chloroform/DCM (Non-polar): Favors the Azide form.
+ Temperature: Ring opening (Tetrazole

Azide) is endothermic. Heating DMSO solutions shifts the equilibrium back toward the
reactive azide.

Visualization of Equilibrium

Solvent Influence
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Caption: Solvent-dependent equilibrium. In DMSO, the green 'Tetrazole' form dominates.
Heating is required to access the red 'Azide' form for reaction.
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Experimental Protocols
Safe Dissolution Protocol (0.5 M Stock)

Objective: Prepare 10 mL of a 0.5 M solution in DMSO safely.

PPE: Kevlar gloves under nitrile gloves, face shield, blast shield.
e Calculation: 0.5 M

0.01L
165.11 g/mol = 0.825 g.

» Weighing: Use a plastic spatula (metal can cause friction ignition). Weigh into a tared vial.
» Solvent Addition:

o Place vial in a cooling block or ice bath (dissolution exotherm control).

o Add 10 mL of anhydrous DMSO (or DMF) slowly down the side.
o Mixing: Do NOT sonicate. Use a magnetic stir bar at low RPM (100-200) until clear.

o Observation: Solution will likely turn yellow/orange.

Reactivity Check (NMR Validation)

To verify if your solvent choice allows for immediate reactivity (Azide presence), perform a
quick

-NMR test.

» Tetrazole Signals: Distinct downfield shift of the proton adjacent to the bridgehead nitrogen
(approx.

9.5-10.0 ppm).
e Azide Signals: Upfield relative to tetrazole (approx.

8.5-9.0 ppm).
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e Protocol:

o Dissolve 5 mg in 0.6 mL DMSO-

o Acquire spectrum at 25°C.

o If only Tetrazole is visible and you need to perform a Click reaction, heat the probe to 60°C

and re-acquire to observe the emergence of the Azide peak.

Solubility Data Summary

SOnent Physical Dominant Suitability for Suitability for
olven
Solubility Species (25°C) CuAAC SnAr
High (>200 Good (requires
DMSO Tetrazole (>95%) Excellent
mg/mL) heat/catalyst)
High (>200 Good (requires
DMF Tetrazole (>90%) Excellent
mg/mL) heat/catalyst)
DCM Moderate Azide (Mixed) Excellent (RT) Poor (solubility)
Toluene Low Azide Moderate Poor
Water Insoluble N/A Poor Poor

Troubleshooting Common Issues

Issue 1: "My Click reaction in DMSO is extremely slow at Room Temperature.”
e Cause: The equilibrium is locked in the unreactive Tetrazole form.

e Solution: Increase reaction temperature to 60-80°C. This shifts the equilibrium toward the
open Azide. Alternatively, add a co-solvent like t-BuOH or THF to lower the bulk polarity.

Issue 2: "Precipitation occurs upon adding water."

e Cause: The compound is highly lipophilic despite the nitro group.
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e Solution: If quenching a reaction, dilute with EtOAc first, then wash with water. Do not dilute
directly with water if you intend to keep the azide in solution.

Issue 3: "Darkening of solution over time."
e Cause: Photodecomposition or slow formation of nitrenes.

e Solution: Store DMSO/DMF stock solutions in amber vials wrapped in foil at -20°C. Discard
after 1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Solubility & Stability of 2-Azido-5-
nitropyridine in DMSO and DMF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-
2-azido-5-nitropyridine-in-dmso-and-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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